Cas no 1420811-05-7 (1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride)
1420811-05-7 structure
Product Name:1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride
CAS No:1420811-05-7
MF:C12H20ClN3
MW:241.760301589966
CID:2166479
Update Time:2023-08-05
1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride
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- Inchi: 1S/C12H19N3.ClH/c1-11(12-5-2-3-7-14-12)15-9-4-6-13-8-10-15;/h2-3,5,7,11,13H,4,6,8-10H2,1H3;1H
- InChI Key: YGZOZHMKYYZVTB-UHFFFAOYSA-N
- SMILES: Cl.N1(CCNCCC1)C(C1C=CC=CN=1)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 184
- Topological Polar Surface Area: 28.2
1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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